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Compound of Interest

Compound Name: Daphnodorin B

Cat. No.: B1201799 Get Quote

Disclaimer: This document provides general guidance on the safe handling of Daphnodorin B
based on available chemical data and general laboratory safety protocols. A specific Safety

Data Sheet (SDS) for Daphnodorin B was not publicly available at the time of this writing.

Researchers, scientists, and drug development professionals should always consult the SDS

provided by the supplier and their institution's safety guidelines before handling this compound.

Daphnodorin B is a flavonoid isolated from the roots of Daphne genkwa.[1] As with any

chemical compound used in research, proper safety precautions are essential to minimize risk

to personnel and the environment. The following information provides a framework for the safe

handling, use, and disposal of Daphnodorin B in a laboratory setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Daphnodorin B is provided below.

This information is crucial for understanding its potential hazards and for making informed

decisions about its handling and storage.
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Property Value Source

Molecular Formula C₃₀H₂₂O₁₀ PubChem[2]

Molecular Weight 542.5 g/mol PubChem[2]

IUPAC Name

[(2R,3S)-3,5-dihydroxy-2,8-

bis(4-hydroxyphenyl)-3,4-

dihydro-2H-furo[2,3-

h]chromen-9-yl]-(2,4,6-

trihydroxyphenyl)methanone

PubChem[2]

Appearance Crystalline solid (general) Sigma-Aldrich

Melting Point 276 - 278 °C (529 - 532 °F) Sigma-Aldrich

Personal Protective Equipment (PPE)
Given the lack of a specific SDS for Daphnodorin B, the following PPE recommendations are

based on general guidelines for handling potentially hazardous chemicals in a laboratory

setting. The level of PPE should be determined by a site-specific risk assessment.

PPE Category Recommendation Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for operations with a

high risk of splashing.

To protect eyes from dust

particles and splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile). A lab coat or

other protective clothing

should be worn to prevent skin

contact.

To prevent skin irritation and

absorption.

Respiratory Protection

Use in a well-ventilated area. If

dusts are generated, a NIOSH-

approved respirator with a P2

filter is recommended.

To prevent respiratory tract

irritation from dust inhalation.
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It is critical to select PPE that has been tested for resistance to the specific chemicals being

used.[3]

Operational Plan
A systematic approach to handling Daphnodorin B will minimize the risk of exposure. The

following step-by-step guide outlines a safe operational workflow.

1. Preparation and Engineering Controls:

Work in a designated area, such as a chemical fume hood or a well-ventilated laboratory

bench.

Ensure that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before starting work.

2. Handling the Compound:

Wear the appropriate PPE as outlined in the table above.

When weighing the solid compound, do so in a manner that minimizes dust generation.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

Keep containers tightly closed when not in use.

3. Emergency Procedures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.[4]

In case of eye contact: Immediately flush the eyes with copious amounts of water for at least

15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.benchchem.com/product/b1201799?utm_src=pdf-body
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1618.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth

with water and give them one or two glasses of water to drink. Seek immediate medical

attention.[4]

4. Storage:

Store Daphnodorin B in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Store away from incompatible materials such as strong oxidizing agents.

Diagram: Safe Handling Workflow for Daphnodorin B
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Caption: A flowchart illustrating the key steps for the safe handling of Daphnodorin B.
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Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

1. Waste Segregation:

All solid waste contaminated with Daphnodorin B (e.g., weigh boats, pipette tips, gloves)

should be collected in a designated, labeled hazardous waste container.

Solutions containing Daphnodorin B should be collected in a separate, labeled liquid

hazardous waste container.

2. Disposal Procedure:

Dispose of all waste in accordance with federal, state, and local regulations.[4]

Do not dispose of Daphnodorin B down the drain unless it is explicitly approved for drain

disposal by your institution's environmental health and safety department.[5]

Contact your institution's chemical waste disposal service for pickup and disposal of the

hazardous waste containers.

By adhering to these safety and logistical guidelines, researchers can minimize the risks

associated with handling Daphnodorin B and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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